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Compound of Interest

Compound Name:
Ethyl 7-(4-fluorophenyl)-7-

oxoheptanoate

Cat. No.: B051174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, synthesis, and

analytical characterization of Ethyl 7-(4-fluorophenyl)-7-oxoheptanoate. The information

presented herein is intended to support research and development activities by offering

detailed experimental protocols, tabulated analytical data for easy reference, and visual

representations of key chemical processes and logical workflows.

Chemical Structure and Properties
Ethyl 7-(4-fluorophenyl)-7-oxoheptanoate is a ketoester with the molecular formula

C₁₅H₁₉FO₃ and a CAS number of 122115-51-9.[1] Its structure consists of a heptanoate ethyl

ester backbone with a 4-fluorophenyl ketone substituent at the 7-position.
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Reactants

Reaction Conditions

Work-up & Purification

Fluorobenzene

Lewis Acid (e.g., AlCl3)

1

Pimelic_acid_monoethyl_ester_chloride

2

Inert Solvent (e.g., DCM)

Controlled Temperature (e.g., 0°C to rt)

Aqueous Quench

3. Reaction

Organic Extraction

Column Chromatography

Ethyl 7-(4-fluorophenyl)-7-oxoheptanoate
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Analytical Data

Structural Interpretation

¹H NMR

Determine Connectivity
(Aliphatic Chain, Substitution Pattern)

¹³C NMR

Identify Functional Groups
(Ketone, Ester, Aromatic Ring)

IR Spectroscopy Mass Spectrometry

Confirm Molecular Formula
and Mass

Confirmed Structure:
Ethyl 7-(4-fluorophenyl)-7-oxoheptanoate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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